5-Bromophthalide

Specification

• CAS No.: 64169-34-2
• Molecular Formula: C8H5BrO2
• Molecular Weight: 213.03 g/mol
• IUPAC Name: 5-bromo-3H-2-benzofuran-1-one
• Standard InChI: InChI=1S/C8H5BrO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3H,4H2
• Standard InChI Key: IUSPXLCLQIZFHL-UHFFFAOYSA-N
• SMILES: C1C2=C(C=CC(=C2)Br)C(=O)O1
• Canonical SMILES: C1C2=C(C=CC(=C2)Br)C(=O)O1

Introduction

Chemical and Physical Properties

Chemical Identity

5-Bromophthalide, with the molecular formula C8H5BrO2 and molecular weight of 213.03, belongs to the phthalide family of compounds. It is also known by several synonyms including 5-bromoisobenzofuran-1(3H)-one and 5-bromo-1,3-dihydro-2-benzofuran-1-one. The compound's structure consists of a benzofuran skeleton with a bromine atom at the 5-position and a carbonyl group incorporated in the five-membered ring. This particular arrangement contributes to its unique chemical reactivity and utility in organic synthesis applications.

Physical Characteristics

The physical properties of 5-Bromophthalide are summarized in the table below:

Property	Value
Appearance	Crystalline Powder
Color	Beige to light yellow
Melting Point	162-166 °C (literature)
Boiling Point	377.7±42.0 °C (Predicted)
Density	1.742±0.06 g/cm³ (Predicted)
Solubility	Soluble in acetone
Storage Conditions	Inert atmosphere, Room Temperature
InChIKey	IUSPXLCLQIZFHL-UHFFFAOYSA-N

These physical properties highlight the compound's stability under typical laboratory conditions, making it amenable to various chemical transformations and pharmaceutical applications.

Synthesis Methods

Patented Synthetic Approaches

One notable synthetic approach for 5-Bromophthalide is described in a Chinese patent (CN1634906A), which outlines a process using phthalic imidine as the starting material. This method involves a sequence of reactions including nitrification, nitro reduction, carbonyl reduction, and diazotization-bromination steps. The patent claims a yield exceeding 48%, representing a significant improvement over previously reported methods.

Alternative Synthetic Routes

Alternative synthetic pathways to 5-Bromophthalide have been explored in academic research, including approaches starting from phthalic anhydride. These methods typically involve acylation reactions followed by nitration using mixed acids (nitrosonitric acid and oleum), followed by reduction and diazotization-bromination sequences. These synthetic strategies are crucial for producing high-purity 5-Bromophthalide suitable for pharmaceutical applications.

Applications in Pharmaceutical Industry

Citalopram Synthesis

The most significant application of 5-Bromophthalide is as a key intermediate in the synthesis of the antidepressant drug Citalopram, which belongs to the selective serotonin reuptake inhibitor (SSRI) class. In this synthesis, 5-Bromophthalide serves as a crucial building block that contributes to the molecular framework of the final pharmaceutical product. The high structural specificity and reactivity of 5-Bromophthalide make it particularly valuable in this application.

Analytical Methods

UPLC Methods for Determination

Ultra-Performance Liquid Chromatography (UPLC) methods have been developed and validated for the determination of 5-Bromophthalide in pharmaceutical products, particularly in Citalopram hydrobromide. These methods employ an Acquity UPLC HSS C18 SB, 1.8μm (100 mm x 2.1mm) column maintained at 40°C, with a mobile phase consisting of 0.01M phosphate buffer (pH 5.5) and acetonitrile in gradient mode. Detection is typically performed at 245nm wavelength, which provides optimal sensitivity for 5-Bromophthalide.

Validation Parameters

The validated UPLC method for 5-Bromophthalide demonstrates impressive analytical performance with the following key parameters:

Parameter	Value for 5-Bromophthalide
Limit of Detection (LOD)	1.6 ppm
Limit of Quantification (LOQ)	5.0 ppm
Average Accuracy	102.8%

These validation parameters indicate the method's suitability for quality control applications in pharmaceutical manufacturing, providing reliable quantification at the low concentrations required for impurity monitoring.

Market Analysis

Global Market Overview

The global 5-Bromophthalide market is experiencing robust growth, primarily driven by its increasing applications in organic synthesis and as a pharmaceutical intermediate. While precise market size data is limited, industry trends indicate sustained growth through 2025-2033, supported by expansion in the pharmaceutical sector, particularly the development of novel drugs and advanced therapies requiring 5-Bromophthalide as an intermediate.

High-purity grades of 5-Bromophthalide (98% and 99%) are expected to dominate the market, reflecting the stringent quality requirements of pharmaceutical applications. Ongoing research and development efforts exploring novel applications for 5-Bromophthalide are likely to further stimulate market expansion in the coming years.

Regional Market Insights

Regional analysis indicates significant market share for Asia Pacific, attributed largely to the strong presence of chemical manufacturers in China and India. These countries serve as major production hubs for pharmaceutical intermediates, including 5-Bromophthalide.

North America and Europe are also expected to maintain steady growth in the 5-Bromophthalide market, driven by established pharmaceutical industries and increased investment in research and development activities. The competitive landscape comprises primarily established chemical manufacturers, with strategic initiatives focusing on innovation and expansion to capitalize on emerging market opportunities.

Manufacturer	Product Description	Package Size	Price (USD)
Sigma-Aldrich	5-Bromophthalide 97%	5g	$14.60
Sigma-Aldrich	5-Bromophthalide 97%	25g	$66.00
TCI Chemical	5-Bromophthalide	5g	$31.00
TCI Chemical	5-Bromophthalide >98.0%(GC)	25g	$94.00
Alfa Aesar	5-Bromophthalide, 98%	5g	$34.65

This pricing information demonstrates the range of commercial options available to researchers and manufacturers requiring this compound for various applications.